Di-tert-butyl (3-(3-(4-((pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-yl)imidodicarbonate
Cat. No. B8365381
Key on ui cas rn:
1075734-33-6
M. Wt: 558.6 g/mol
InChI Key: TYYOXQABSKZXNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3]([N:8]([C:4]([O:5][C:6]([CH3:7])([CH3:9])[CH3:10])=[O:11])[c:16]1[n:17][cH:18][cH:19][cH:20][c:21]1-[c:22]1[cH:23][c:24]([CH2:27][c:28]2[cH:29][cH:30][c:31]([CH2:34][O:35][c:36]3[n:37][cH:38][cH:39][cH:40][cH:41]3)[cH:32][cH:33]2)[n:25][o:26]1)=[O:12])([CH3:13])([CH3:14])[CH3:15].[C:50](=[O:51])([OH:52])[O-:53].[Cl:55][CH2:56][Cl:57].[Na+:54].[OH2:49].[OH:42][C:43]([C:44]([F:45])([F:46])[F:47])=[O:48]>>[NH2:8][c:16]1[n:17][cH:18][cH:19][cH:20][c:21]1-[c:22]1[cH:23][c:24]([CH2:27][c:28]2[cH:29][cH:30][c:31]([CH2:34][O:35][c:36]3[n:37][cH:38][cH:39][cH:40][cH:41]3)[cH:32][cH:33]2)[n:25][o:26]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)(C)OC(=O)N(C(=O)OC(C)(C)C)c1ncccc1-c1cc(Cc2ccc(COc3ccccn3)cc2)no1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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Nc1ncccc1-c1cc(Cc2ccc(COc3ccccn3)cc2)no1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
